7-((3-chlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(3-chlorophenyl)methylsulfanyl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C18H14ClN5OS/c1-25-15-7-5-14(6-8-15)24-17-16(22-23-24)18(21-11-20-17)26-10-12-3-2-4-13(19)9-12/h2-9,11H,10H2,1H3
• InChI Key: XEYYVWZMTMODKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC4=CC(=CC=C4)Cl)N=N2
• Molecular Formula: C18H14ClN5OS
• Molecular Weight: 383.9 g/mol

Description

7-((3-chlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the triazolopyrimidine family and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

The compound 7-((3-chlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine belongs to the triazolopyrimidine class, known for its significant biological activities. Research has focused on the synthesis of various triazolopyrimidine derivatives through multi-component reactions, offering a promising route for the development of new pharmaceutical compounds. For example, a study by Gilava et al. (2020) detailed the synthesis of triazolopyrimidines using the Biginelli protocol, characterizing the compounds through spectroscopic techniques and evaluating their antimicrobial and antioxidant activities Gilava, Patel, Ram, & Chauhan, 2020.

Synthetic Versatility and Antimicrobial Potential

Another aspect of research on triazolopyrimidines includes exploring their synthetic versatility and potential as antimicrobial agents. For instance, Zanatta et al. (2018) reported on the diverse synthetic pathways for triazolopyrimidines, indicating the adaptability of these compounds for various pharmaceutical applications. Their study highlighted the influence of reaction conditions on the structural outcomes, which could be tailored for specific biological activities Zanatta, Souza, dos Santos, Mittersteiner, Andrade, Lobo, Santos, Bortoluzzi, Bonacorso, & Martins, 2018.

Antituberculous Activity

Furthermore, triazolopyrimidines have been evaluated for their antituberculous activity, providing a foundation for the development of new treatments for tuberculosis. Titova et al. (2019) synthesized structural analogs of triazolopyrimidines and conducted a study on their tuberculostatic activity, offering insights into the structure-activity relationships crucial for optimizing their therapeutic potential Titova, Filatova, Fedorova, Rusinov, & Charushin, 2019.